Cas no 118059-83-9 (Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-)

Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)- structure
118059-83-9 structure
Product Name:Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-
CAS No:118059-83-9
MF:C17H17NO3
MW:283.321784734726
CID:158288
PubChem ID:189543
Update Time:2025-04-19

Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-
    • (4-tert-butylphenyl)-(3-nitrophenyl)methanone
    • DTXSID70152005
    • A807383
    • 118059-83-9
    • Inchi: 1S/C17H17NO3/c1-17(2,3)14-9-7-12(8-10-14)16(19)13-5-4-6-15(11-13)18(20)21/h4-11H,1-3H3
    • InChI Key: JJOHRTZNLAVXGG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 283.12091
  • Monoisotopic Mass: 283.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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